Cas no 38507-46-9 (1,6-dimethyl-3-phenylpyrimidine-2,4(1H,3H)-dione)

1,6-dimethyl-3-phenylpyrimidine-2,4(1H,3H)-dione structure
38507-46-9 structure
Product Name:1,6-dimethyl-3-phenylpyrimidine-2,4(1H,3H)-dione
CAS No:38507-46-9
MF:C12H12N2O2
MW:216.235882759094
CID:1490094
PubChem ID:135028
Update Time:2025-04-21

1,6-dimethyl-3-phenylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 1,6-dimethyl-3-phenylpyrimidine-2,4(1H,3H)-dione
    • 1,6-Dimethyl-3-phenyl-2,4(1H,3H)-pyrimidinedione
    • 2,4(1H,3H)-Pyrimidinedione, 1,6-dimethyl-3-phenyl-
    • 1,6-dimethyl-3-phenylpyrimidine-2,4-dione
    • Ro 42-6961
    • 38507-46-9
    • DTXSID80191824
    • Inchi: 1S/C12H12N2O2/c1-9-8-11(15)14(12(16)13(9)2)10-6-4-3-5-7-10/h3-8H,1-2H3
    • InChI Key: WLHNIAFXLFNQHK-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C(C)=CC(N1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 216.08996
  • Monoisotopic Mass: 216.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.62
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